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Introduction

Strigolactones (SLs) are a class of carotenoid-derived phytohormones that play crucial roles

in regulating various aspects of plant development and interaction with the environment.[1][2]

They are known to suppress shoot branching, influence root architecture, promote leaf

senescence, and mediate responses to abiotic stresses such as drought and salinity.[1][3] In

the rhizosphere, SLs act as signaling molecules to facilitate symbiotic relationships with

arbuscular mycorrhizal (AM) fungi, which enhance nutrient uptake.[4][2] However, they also act

as germination stimulants for parasitic weeds like Striga and Orobanche, which can cause

significant crop losses.[2][5]

The dual role of SLs presents a unique opportunity for crop improvement through genetic

engineering. By modulating the SL biosynthesis and signaling pathways, it is possible to

develop crops with desirable traits such as optimized shoot architecture for higher yield,

enhanced stress tolerance, and resistance to parasitic weeds, while ideally maintaining

beneficial symbiotic interactions.[5][6] This document provides an overview of the key genes

involved, strategies for genetic modification, and the resulting improvements in various crops.
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Key Genes in Strigolactone Biosynthesis and Signaling
The core SL biosynthesis pathway is highly conserved across different plant species and

involves a series of enzymatic steps to convert β-carotene into various SL forms.[7] The key

enzymes and signaling components that are primary targets for genetic engineering are

outlined in the table below.
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Gene Family Gene Examples (Species) Function

Biosynthesis

DWARF27 (D27) D27 (Rice, Arabidopsis)

A β-carotene isomerase that

catalyzes the conversion of all-

trans-β-carotene to 9-cis-β-

carotene, the first committed

step in SL biosynthesis.[7][8]

CAROTENOID CLEAVAGE

DIOXYGENASE 7 (CCD7)

MAX3 (Arabidopsis),

D17/HTD1 (Rice)

Cleaves 9-cis-β-carotene to

produce 9-cis-β-apo-10'-

carotenal.[9][10]

CAROTENOID CLEAVAGE

DIOXYGENASE 8 (CCD8)

MAX4 (Arabidopsis), D10

(Rice)

Converts 9-cis-β-apo-10'-

carotenal into carlactone, the

precursor for all strigolactones.

[8][9][10]

MORE AXILLARY GROWTH 1

(MAX1)

MAX1 (Arabidopsis), Os900

(Rice)

A cytochrome P450

monooxygenase that catalyzes

the conversion of carlactone to

carlactonoic acid (CLA), a key

intermediate.[7][9] Further

modifications by MAX1

homologs lead to the diversity

of SLs.

LATERAL BRANCHING

OXIDOREDUCTASE (LBO)
LBO (Arabidopsis)

An oxidoreductase-like

enzyme involved in the

conversion of methyl

carlactonoate (MeCLA) to

bioactive SLs in Arabidopsis.

[7]

Signaling

DWARF14 (D14) D14 (Rice), DAD2 (Petunia)

An α/β-hydrolase that functions

as the SL receptor.[8][11][12]

Upon SL binding, it undergoes

a conformational change.
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MORE AXILLARY GROWTH 2

(MAX2)
MAX2 (Arabidopsis), D3 (Rice)

An F-box protein that is a

component of the SCF (Skp1-

Cullin-F-box) E3 ubiquitin

ligase complex.[9][12] It

interacts with the SL-bound

D14 receptor.

DWARF53 (D53) /

SUPPRESSOR OF MAX2 1-

LIKE (SMXL)

D53 (Rice), SMXL6/7/8

(Arabidopsis)

Transcriptional repressors that

are targeted for degradation by

the SCFMAX2/D3 complex

upon SL perception, thereby

activating downstream gene

expression.[12][13]

Strategies for Crop Improvement
Genetic engineering approaches primarily focus on knocking out or downregulating key genes

in the SL pathway to achieve desired phenotypes.

Optimizing Shoot Architecture: SLs are potent inhibitors of axillary bud outgrowth.[1][14] By

creating loss-of-function mutants in SL biosynthesis (e.g., ccd7, ccd8) or signaling (e.g., d14,

max2) genes, it is possible to increase branching or tillering. This can lead to higher biomass

and, in some cases, increased yield, as demonstrated by the "Green Revolution" rice

varieties that had mutations in SL-related genes.[1] However, complete loss of SLs can lead

to excessive branching, which may negatively impact yield due to resource competition.[14]

Therefore, fine-tuning SL levels is crucial.

Enhancing Parasitic Weed Resistance: Parasitic weeds like Striga rely on host-exuded SLs

for germination.[5] By engineering crops to eliminate or alter the composition of SLs in their

root exudates, it is possible to create "stealth" crops that are not detected by these parasites.

For example, CRISPR/Cas9-mediated knockout of SL transporter genes (e.g., PDR1

homologs) in sorghum has been shown to reduce Striga germination by 67-94% without

affecting plant growth under parasite-free conditions.[5] Similarly, targeting genes

responsible for the production of specific SLs that are potent germination stimulants can

confer resistance.[6]
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Improving Abiotic Stress Tolerance: SLs play a positive regulatory role in plant responses to

abiotic stresses like drought and salinity.[4][2] Mutants deficient in SL synthesis or signaling

often show increased sensitivity to these stresses.[4] Conversely, enhancing SL signaling

pathways, for instance through genetic modifications in karrikin signaling components which

share parts of the SL pathway, is being explored to improve drought tolerance in crops like

tomato.[6]

Quantitative Data on Crop Improvement
The following table summarizes the quantitative effects of genetic engineering of the

strigolactone pathway on various crop traits.
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Crop Gene Target
Genetic
Modification

Phenotypic
Improvement

Reference

Rice (Oryza

sativa)
D10 (CCD8) Mutation

Increased

tillering,

contributing to

higher grain yield

in certain genetic

backgrounds.

[1]

Tomato

(Solanum

lycopersicum)

SlCCD8
Mutation (sb1,

sb2)

Abolished SL

biosynthesis,

leading to an

over-branching

phenotype and

resistance to the

parasitic plant

Phelipanche

aegyptiaca.

Grafting wild-

type scions onto

mutant

rootstocks

conferred

resistance

without yield

penalty.

[14]

Sorghum

(Sorghum

bicolor)

SbSLT1, SbSLT2

(ABCG

transporters)

CRISPR/Cas9

knockout

67-94%

reduction in

Striga seed

germination and

parasitism,

leading to

significantly

lower yield

losses in infested

fields.

[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9855930/
https://www.mdpi.com/2223-7747/13/11/1554
https://d-nb.info/1374921815/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cowpea (Vigna

unguiculata)

CYP711A,

CYP722C

Proposed

CRISPR/Cas9

knockout

Aims to alter SL

composition to

create a "stealth"

crop resistant to

parasitic weeds

while maintaining

normal plant

development.

[6]

Birch (Betula

pendula)
BpMAX1

Natural mutation

(kanttarelli)

Increased

number of

higher-order

branches,

resulting in a

bushy

phenotype.

[15]

Nicotiana

benthamiana
Nbd14a,b (D14)

CRISPR/Cas9

knockout

Increased

axillary bud

outgrowth,

reduced height,

and smaller

leaves,

consistent with

loss of SL

perception.

[16]

Visualization of Pathways and Workflows
Strigolactone Biosynthesis Pathway
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Strigolactone Biosynthesis
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Caption: Core strigolactone biosynthesis pathway highlighting key enzymes.

Strigolactone Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 16 Tech Support

https://www.benchchem.com/product/b13391688/docs?utm_src=pdf-body-img#application-notes-genetic-engineering-of-strigolactone-biosynthesis-for-crop-improvement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


No Strigolactone Strigolactone Present

D53/SMXL Repressor
(Active)

Target Gene Expression
(Repressed)

 Represses

Strigolactone (SL)

D14 Receptor

 Binds

MAX2 (F-box)

 Recruits

SCF Complex

D53/SMXL Repressor

 Targets

Ubiquitin

26S Proteasome

 Polyubiquitination

D53/SMXL Degraded

Target Gene Expression
(Activated)

 Relieves Repression

Click to download full resolution via product page

Caption: Simplified strigolactone signaling pathway.
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Experimental Workflow for Generating and Analyzing SL-
Modified Crops

Phenotypic Characterization Metabolite Analysis
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Caption: Workflow for creating and evaluating SL-engineered crops.

Experimental Protocols
Protocol 1: CRISPR/Cas9-Mediated Knockout of a Target
SL Gene (e.g., CCD8) in a Model Crop
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This protocol outlines the general steps for creating a knockout mutant using the CRISPR/Cas9

system, a common technique for targeted gene editing.

1. Target Selection and Guide RNA (gRNA) Design: a. Obtain the full-length cDNA or genomic

sequence of the target gene (e.g., CCD8) from a relevant database (e.g., Phytozome, NCBI). b.

Use online tools (e.g., CRISPR-P, CHOPCHOP) to identify and select 2-3 unique 20-bp target

sequences (gRNAs) within the coding region of the gene, preferably in an early exon to ensure

a complete loss-of-function mutation. Select targets with high on-target scores and low off-

target scores. c. Ensure the target sequence is immediately upstream of a Protospacer

Adjacent Motif (PAM), typically 'NGG' for Streptococcus pyogenes Cas9.

2. Vector Construction: a. Synthesize the selected gRNA sequences as DNA oligonucleotides.

b. Clone the gRNA cassettes into a plant-compatible CRISPR/Cas9 binary vector. This vector

should contain the Cas9 nuclease driven by a strong constitutive promoter (e.g., CaMV 35S)

and the gRNA(s) driven by a U6 or U3 promoter. The vector should also contain a plant

selectable marker (e.g., hygromycin or kanamycin resistance). c. A common method is Golden

Gate assembly, which allows for the seamless insertion of the gRNA cassette into the

destination vector. d. Verify the final construct by Sanger sequencing.

3. Agrobacterium tumefaciens Transformation: a. Introduce the final binary vector into a

competent Agrobacterium tumefaciens strain (e.g., AGL1, EHA105) via electroporation or heat

shock. b. Select for transformed Agrobacterium colonies on LB agar plates containing

appropriate antibiotics (e.g., rifampicin, spectinomycin, and the antibiotic for the binary vector).

c. Confirm the presence of the vector in Agrobacterium by colony PCR.

4. Plant Transformation: a. Prepare explants from the target crop. The choice of explant

depends on the species (e.g., mature seed-derived calli for rice, cotyledons for tomato). b.

Inoculate the explants with the transformed Agrobacterium culture. Co-cultivate for 2-3 days in

the dark. c. Transfer the explants to a selection medium containing the appropriate plant

selectable marker (e.g., hygromycin) and an antibiotic to eliminate Agrobacterium (e.g.,

cefotaxime). d. Subculture the explants every 2-3 weeks until shoots regenerate. e. Transfer

regenerated shoots to a rooting medium.

5. Molecular Analysis of T0 Transgenic Plants: a. Extract genomic DNA from the putative

transgenic plants (T0 generation). b. Perform PCR to confirm the presence of the Cas9

transgene. c. To detect mutations at the target site, PCR amplify the genomic region
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surrounding the gRNA target sequence. d. Sequence the PCR products (Sanger sequencing).

Analyze the sequencing chromatograms for the presence of insertions or deletions (indels)

which indicate successful editing. e. Identify biallelic or homozygous mutant lines.

6. Generation of Transgene-Free Mutants: a. Grow the T0 plants to maturity and collect T1

seeds. b. Sow T1 seeds and screen the resulting plants for the desired mutation by

sequencing. c. Simultaneously, screen the T1 plants by PCR to identify individuals that have

segregated away the Cas9 transgene. This is crucial for regulatory purposes and to avoid

further off-target mutations. d. Select transgene-free, homozygous mutant lines for further

phenotypic characterization.

Protocol 2: Quantification of Strigolactones in Root
Exudates by LC-MS/MS
This protocol is adapted from methods described for analyzing SLs at very low concentrations.

[17][18][19][20]

1. Plant Growth and Root Exudate Collection: a. Grow plants hydroponically or in a substrate

like sand or perlite to facilitate exudate collection. To induce SL production, plants can be

grown under nutrient-deficient conditions, particularly low phosphate.[1] b. For collection, gently

remove the plant from its growth medium, rinse the roots carefully with distilled water, and

place the root system in a flask or beaker containing a known volume of distilled water or a

buffered solution. c. Allow the plants to exude for a set period (e.g., 6-24 hours) in a controlled

environment. d. After collection, filter the root exudate solution through a 0.22 µm filter to

remove debris and microorganisms. e. Add a known amount of a synthetic SL analog (e.g.,

GR24) or a deuterated SL standard as an internal standard to the filtered exudate for accurate

quantification.[19]

2. Solid-Phase Extraction (SPE) of Strigolactones: a. Precondition a C18 SPE cartridge (e.g.,

500 mg) by washing with methanol followed by distilled water.[21] b. Load the root exudate

sample onto the conditioned C18 cartridge. c. Wash the cartridge with water to remove polar

impurities. d. Elute the SLs from the cartridge using an organic solvent, typically acetone or

ethyl acetate. e. Evaporate the eluate to dryness under a gentle stream of nitrogen gas or

using a rotary evaporator. f. Reconstitute the dried residue in a small, known volume of a

suitable solvent (e.g., 50% acetonitrile) for LC-MS/MS analysis.
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3. LC-MS/MS Analysis: a. Liquid Chromatography (LC): i. Use a C18 reversed-phase column

for separation. ii. Employ a gradient elution program using two mobile phases: (A) water with

0.1% formic acid and (B) acetonitrile or methanol with 0.1% formic acid. iii. The gradient will

typically start with a high percentage of mobile phase A and gradually increase the percentage

of mobile phase B to elute the semi-polar SLs. b. Tandem Mass Spectrometry (MS/MS): i. Use

an electrospray ionization (ESI) source, typically in positive ion mode. ii. Operate the mass

spectrometer in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity. iii.

For each target SL and the internal standard, define specific precursor-to-product ion

transitions. The characteristic butenolide D-ring of SLs often produces a common fragment ion

(m/z 97). iv. Optimize instrument parameters such as collision energy and cone voltage for

each transition to maximize signal intensity.

4. Data Analysis and Quantification: a. Identify SLs in the sample by comparing their retention

times and MRM transitions with those of authentic standards. b. Quantify the concentration of

each SL by creating a calibration curve using known concentrations of the standards. c.

Normalize the results using the recovery of the internal standard to correct for losses during

sample preparation.

Protocol 3: Phenotypic Analysis - Shoot
Branching/Tillering Assay
This protocol is used to quantify the architectural changes in SL-deficient or modified plants.

[10][16]

1. Plant Growth Conditions: a. Grow a sufficient number of mutant and wild-type control plants

(e.g., n=15-20 per genotype) side-by-side in a randomized block design to minimize

environmental variability. b. Use standardized pots and soil/growth medium. Ensure consistent

watering, nutrient supply, light intensity, and photoperiod.

2. Data Collection: a. Primary Stem Height: Measure the height of the main stem from the soil

surface to the apical meristem at regular intervals (e.g., weekly) throughout development and at

the final time point. b. Branch/Tiller Number: i. For dicots (e.g., tomato, Arabidopsis), count the

number of primary axillary branches that have grown beyond a certain threshold length (e.g.,

>1 cm) at a specific developmental stage (e.g., after 6 weeks of growth or at the onset of

flowering). ii. For monocots (e.g., rice), count the total number of tillers per plant at the

maximum tillering stage. c. Branch/Tiller Length: Measure the length of each primary branch or
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tiller at the final time point. d. Node Number: Count the total number of nodes on the primary

stem.

3. Data Analysis: a. Calculate the mean and standard error for each measured parameter

(height, branch number, branch length) for both mutant and wild-type genotypes. b. Use

appropriate statistical tests (e.g., Student's t-test or ANOVA) to determine if the observed

differences between genotypes are statistically significant (p < 0.05). c. Present the data using

bar graphs or box plots for clear visualization and comparison.

References
1. The Strigolactone Pathway Is a Target for Modifying Crop Shoot Architecture and Yield -
PMC [pmc.ncbi.nlm.nih.gov]

2. Frontiers | Strigolactones Biosynthesis and Their Role in Abiotic Stress Resilience in
Plants: A Critical Review [frontiersin.org]

3. Elucidating connections between the strigolactone biosynthesis pathway, flavonoid
production and root system architecture in Arabidopsis thaliana - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. d-nb.info [d-nb.info]

6. Genetic manipulation of strigolactone and karrikin signaling pathways in crops -
UNIVERSITY OF CALIFORNIA, RIVERSIDE [portal.nifa.usda.gov]

7. Genome-wide analysis of the strigolactone biosynthetic and signaling genes in grapevine
and their response to salt and drought stresses - PMC [pmc.ncbi.nlm.nih.gov]

8. The Many Models of Strigolactone Signaling - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Strigolactone Signaling Genes Showing Differential Expression Patterns in Arabidopsis
max Mutants - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Frontiers | Perception and Signaling of Strigolactones [frontiersin.org]

13. researchgate.net [researchgate.net]

14. mdpi.com [mdpi.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9855930/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9855930/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.01487/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2017.01487/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324854/
https://www.researchgate.net/figure/Genes-involved-in-strigolactone-biosynthesis-top-and-signaling-bottom-Genes-targeted_fig1_340820234
https://d-nb.info/1374921815/34
https://portal.nifa.usda.gov/web/crisprojectpages/1023345-genetic-manipulation-of-strigolactone-and-karrikin-signaling-pathways-in-crops.html
https://portal.nifa.usda.gov/web/crisprojectpages/1023345-genetic-manipulation-of-strigolactone-and-karrikin-signaling-pathways-in-crops.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9196262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9196262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7184880/
https://www.researchgate.net/figure/Summary-of-strigolactone-biosynthetic-and-signaling-pathways-The-biosynthesis-involves_fig1_236276299
https://pmc.ncbi.nlm.nih.gov/articles/PMC6784243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6784243/
https://www.researchgate.net/figure/Biosynthetic-pathway-of-strigolactones-Gene-superscripts-identify-species-At_fig8_260003772
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.01260/full
https://www.researchgate.net/figure/Possible-strigolactone-signaling-pathway-Signaling-components-of-SLs-signaling-pathway_fig4_301238502
https://www.mdpi.com/2223-7747/13/11/1554
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. dr.ntu.edu.sg [dr.ntu.edu.sg]

16. Rapid analysis of strigolactone receptor activity in a Nicotiana benthamiana dwarf14
mutant - PMC [pmc.ncbi.nlm.nih.gov]

17. Analytical methods in strigolactone research [ouci.dntb.gov.ua]

18. researchgate.net [researchgate.net]

19. Quantification of Strigolactones - PubMed [pubmed.ncbi.nlm.nih.gov]

20. Quantification of Strigolactones | Springer Nature Experiments
[experiments.springernature.com]

21. DSpace [repository.kaust.edu.sa]

To cite this document: BenchChem. [Application Notes: Genetic Engineering of Strigolactone
Biosynthesis for Crop Improvement]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13391688/docs#application-notes-genetic-
engineering-of-strigolactone-biosynthesis-for-crop-improvement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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